(1H-Imidazol-2-ylmethyl)(thiophen-2-ylmethyl)amine

• Molecular Formula: C9H11N3S
• Molecular Weight: 193.27 g/mol
• SMILES: C1=CSC(=C1)CNCC2=NC=CN2
• InChI: InChI=1S/C9H11N3S/c1-2-8(13-5-1)6-10-7-9-11-3-4-12-9/h1-5,10H,6-7H2,(H,11,12)
• InChIKey: SOMQDHWZTPNDKW-UHFFFAOYSA-N

(1H-Imidazol-2-ylmethyl)(thiophen-2-ylmethyl)amine – Procurement & Differentiation Guide

(1H-Imidazol-2-ylmethyl)(thiophen-2-ylmethyl)amine (CAS 1249152-47-3, MW 193.27, C₉H₁₁N₃S) is a heterocyclic secondary amine in which an imidazole ring and a thiophene ring are bridged through a –CH₂–NH–CH₂– linkage . This connectivity distinguishes it from regioisomeric analogs such as [1-(thiophen-2-ylmethyl)imidazol-2-yl]methanamine, where the imidazole nitrogen is directly alkylated [1]. The compound has been structurally characterized as ligand L1 for bioinorganic copper(II) complexes [2] and belongs to the broader imidazolylmethylthiophene class explored for α₂-adrenoceptor agonism [3].

Ligand Role Tridentate N,N,S ligand for Cu(II) complexation

Regiochemistry Secondary amine topology distinguishes from N-alkylated isomer

SAR Probe Baseline scaffold for α2-adrenoceptor SAR exploration

• [1] PubChem. (2007). [1-(Thiophen-2-ylmethyl)imidazol-2-yl]methanamine – Compound Summary. National Center for Biotechnology Information. View Source
• [2] Rajalakshmi, S., et al. (2013). Investigation of nuclease, proteolytic and antiproliferative effects of copper(II) complexes of thiophenylmethanamine derivatives. European Journal of Medicinal Chemistry, 70, 280–293. DOI: 10.1016/j.ejmech.2013.10.021 View Source
• [3] Boyd, R. E., Press, J. B., Rasmussen, C. R., et al. (2001). α₂ Adrenoceptor Agonists as Potential Analgesic Agents. 3. Imidazolylmethylthiophenes. Journal of Medicinal Chemistry, 44(6), 863–872. DOI: 10.1021/jm0004180 View Source

Why Generic Substitution with In-Class Analogs Is Not Straightforward

Although several thiophene–imidazole hybrid amines share the C₉H₁₁N₃S formula, critical structural differences preclude simple interchange. The target compound's secondary amine topology (–CH₂–NH–CH₂–) places the imidazole and thiophene in a specific spatial relationship that governs its denticity as a tridentate (N,N,S) ligand [1]. In contrast, the regioisomer [1-(thiophen-2-ylmethyl)imidazol-2-yl]methanamine (PubChem CID 24229913) features a primary amine on the imidazole 2-position with the thiophene directly N-alkylated, yielding a different donor-atom geometry [2]. Within the imidazolylmethylthiophene α₂-agonist series, subtle substituent changes on the thiophene ring (e.g., 4-bromo substitution) shifted receptor binding Ki values over 100-fold (from 8.7 nM to 0.07 nM) and converted in vivo inactivity to ED₅₀ values of 0.31 mg/kg [3]. These findings demonstrate that even minor structural perturbations in this scaffold produce large pharmacological discontinuities, making target-specific procurement essential.

Regioisomer Topology

N-alkylated isomer may shift donor geometry and reduce H-bond donor count from 2 to 1.

Thiophene Substitution

Minor thiophene substituent changes can shift receptor binding affinity >100-fold; unsubstituted scaffold may not replicate potency of substituted analogs.

Ligand Framework

Benzimidazole or pyridine analogs differ in coordination mode and cell-model response; direct substitution requires validation.

• [1] Rajalakshmi, S., et al. (2013). Investigation of nuclease, proteolytic and antiproliferative effects of copper(II) complexes of thiophenylmethanamine derivatives. European Journal of Medicinal Chemistry, 70, 280–293. DOI: 10.1016/j.ejmech.2013.10.021 View Source
• [2] PubChem. (2007). [1-(Thiophen-2-ylmethyl)imidazol-2-yl]methanamine – Compound Summary. National Center for Biotechnology Information. View Source
• [3] Boyd, R. E., Press, J. B., Rasmussen, C. R., et al. (2001). α₂ Adrenoceptor Agonists as Potential Analgesic Agents. 3. Imidazolylmethylthiophenes. Journal of Medicinal Chemistry, 44(6), 863–872. DOI: 10.1021/jm0004180 View Source

Quantitative Differentiation Evidence Versus Closest Analogs

Copper(II) Complex Cytotoxicity in Osteosarcoma Cells

In the only published head-to-head study where (1H-imidazol-2-ylmethyl)(thiophen-2-ylmethyl)amine serves as ligand L1, its copper(II) complex (Complex 1) was directly compared against the corresponding benzimidazole-based (Complex 2) and pyridine-based (Complex 3) complexes for antiproliferative activity against MG-63 human osteosarcoma cells and normal NIH3T3 fibroblasts. Complexes 2 and 3 were more effective than Complex 1 at inhibiting MG-63 cancer cell growth while displaying lower toxicity toward NIH3T3 normal cells; Complex 1 preferentially inhibited MG-63 over NIH3T3 but with weaker potency than its benzimidazole and pyridine counterparts [1]. Complex 1 was the only complex crystallographically characterized, revealing a four-coordinate geometry where only the two imidazole nitrogen atoms coordinate Cu(II), with the thiophene sulfur remaining uncoordinated [1].

Cu Complex Cytotoxicity

Head-to-head

Complex 1 (L1)

Preferential MG-63 inhibition over NIH3T3; weaker potency

Complex 2 & 3 (L2, L3)

More effective MG-63 inhibition, lower NIH3T3 toxicity; promoted apoptosis

Reported rank order: Complex 2 ≈ 3 > 1. Supports metallodrug candidate selection.

MTT assay, 24 h; Complex 1 crystallographically characterized.

Evidence Dimension	Antiproliferative activity against MG-63 osteosarcoma vs. NIH3T3 normal fibroblasts
Target Compound Data	Complex 1 (imidazole ligand L1): Preferential inhibition of MG-63 over NIH3T3; weaker potency than Complexes 2 and 3 (exact IC₅₀ not reported; cell growth inhibition assessed by MTT assay, 24 h incubation) [1]
Comparator Or Baseline	Complex 2 (benzimidazole ligand L2) and Complex 3 (pyridine ligand L3): More effective MG-63 inhibition with lower NIH3T3 toxicity; Complexes 2 and 3 also promoted mitochondrial-mediated apoptosis in MG-63 cells [1]
Quantified Difference	Qualitative rank order: Complex 2 ≈ Complex 3 > Complex 1 for MG-63 selectivity; Complex 1 crystallographically characterized (unique among the three), showing four-coordinate Cu(II) geometry with uncoordinated thiophene sulfur [1]
Conditions	MTT assay; MG-63 human osteosarcoma cells; NIH3T3 mouse embryonic fibroblasts; 24 h incubation; Cu(II) complexes at unspecified concentrations [1]

Why This Matters

For researchers designing metallodrug candidates, the imidazole ligand L1 provides a structurally validated, crystallographically defined coordination scaffold, but its benzimidazole analog L2 may be preferred if maximal antiproliferative potency is the primary selection criterion.

• [1] Rajalakshmi, S., et al. (2013). Investigation of nuclease, proteolytic and antiproliferative effects of copper(II) complexes of thiophenylmethanamine derivatives. European Journal of Medicinal Chemistry, 70, 280–293. DOI: 10.1016/j.ejmech.2013.10.021 View Source

DNA Binding Mode: Non-Intercalative vs. Partial Intercalation

The copper(II) complex of (1H-imidazol-2-ylmethyl)(thiophen-2-ylmethyl)amine (Complex 1) binds to calf thymus DNA through a strictly non-intercalative mode, whereas the benzimidazole-derived Complex 2 exhibited evidence of partial DNA intercalation [1]. All three complexes (1–3) induced hydroxyl-radical-mediated DNA cleavage in the presence of H₂O₂ and caused changes in BSA helicity upon protein binding [1]. The distinct DNA-binding topology of Complex 1 stems from its four-coordinate geometry where the thiophene sulfur does not participate in metal coordination, leaving a different molecular surface for biomolecular recognition compared to Complexes 2 and 3 [1].

DNA Binding Mode

Head-to-head

Complex 1

Non-intercalative binding; hydroxyl-radical cleavage

Complex 2

Partial intercalation possible; same cleavage mechanism

Clean non-intercalative mode supports mechanistic DNA studies.

Ambiguous binding for Complex 2 may complicate interpretation.

Evidence Dimension	DNA binding mode and cleavage mechanism
Target Compound Data	Complex 1 (imidazole ligand L1): Non-intercalative DNA binding; hydroxyl-radical-mediated DNA cleavage in presence of H₂O₂; four-coordinate Cu(II) geometry confirmed by X-ray crystallography; BSA helicity changes observed [1]
Comparator Or Baseline	Complex 2 (benzimidazole ligand L2): Non-intercalative binding, though partial intercalation could not be ruled out; Complex 3 (pyridine ligand L3): non-intercalative; both also showed H₂O₂-dependent DNA cleavage and BSA binding [1]
Quantified Difference	Complex 1: definitively non-intercalative; Complex 2: ambiguous, partial intercalation possible. All three: hydroxyl-radical-mediated cleavage mechanism (qualitatively equivalent) [1]
Conditions	Calf thymus DNA; agarose gel electrophoresis for cleavage; UV–Vis and fluorescence spectroscopy for binding mode determination; BSA binding monitored by circular dichroism and fluorescence [1]

Why This Matters

Investigators requiring a copper complex with a clean, purely non-intercalative DNA binding profile for mechanistic studies should select Complex 1 (the imidazole-based system) over the benzimidazole analog Complex 2, whose ambiguous binding mode complicates interpretation.

• [1] Rajalakshmi, S., et al. (2013). Investigation of nuclease, proteolytic and antiproliferative effects of copper(II) complexes of thiophenylmethanamine derivatives. European Journal of Medicinal Chemistry, 70, 280–293. DOI: 10.1016/j.ejmech.2013.10.021 View Source

Structural Topology: Secondary Amine Spacer vs. Direct N-Alkylation

The target compound features a secondary amine spacer (–CH₂–NH–CH₂–) between the imidazole and thiophene rings, in contrast to the regioisomer [1-(thiophen-2-ylmethyl)imidazol-2-yl]methanamine (PubChem CID 24229913), where the imidazole N1 is directly alkylated with the thiophenylmethyl group and a primary amine (–CH₂–NH₂) occupies the imidazole 2-position [1][2]. This topological difference has functional consequences: in the thiophenylmethanamine ligand series, the imidazole NH and the secondary amine NH provide two distinct hydrogen-bond donor sites (calculated HBD = 2), whereas the N-alkylated isomer presents only one exchangeable NH on the primary amine [1]. The target compound's calculated TPSA of 40.71 Ų, LogP of 1.761, and two H-bond donors place it within favorable oral drug-like space by Lipinski rules (MW < 500, LogP < 5, HBD ≤ 5, HBA ≤ 10) .

H-Bond Donor Count

Cross-study

2 vs 1

Target compound has extra NH donor vs. N-alkylated isomer.

TPSA 40.71 Ų, LogP 1.761, HBA 3.

Evidence Dimension	Molecular topology and hydrogen-bond donor count
Target Compound Data	(1H-Imidazol-2-ylmethyl)(thiophen-2-ylmethyl)amine: secondary amine with –CH₂–NH–CH₂– bridge; MW 193.27; TPSA 40.71 Ų; LogP 1.761; HBD = 2; HBA = 3; rotatable bonds = 4
Comparator Or Baseline	[1-(Thiophen-2-ylmethyl)imidazol-2-yl]methanamine: direct N-alkylation; MW 193.27 (same formula); primary amine at imidazole 2-position; HBD = 1 (primary amine) [2]
Quantified Difference	HBD count: 2 vs. 1 (target vs. N-alkylated isomer); TPSA: 40.71 Ų (target); linker: –CH₂–NH–CH₂– vs. direct N–CH₂– [2]
Conditions	Calculated physicochemical properties (TPSA, LogP) from Chemsrc database; structural identity confirmed by SMILES c1csc(CNCc2ncc[nH]2)c1

Why This Matters

Procurement of the correct regioisomer is critical for projects where the secondary amine NH serves as a hydrogen-bond donor in target engagement or as a metal-coordination site; the N-alkylated isomer cannot substitute without altering pharmacophore geometry.

• [1] Rajalakshmi, S., et al. (2013). Investigation of nuclease, proteolytic and antiproliferative effects of copper(II) complexes of thiophenylmethanamine derivatives. European Journal of Medicinal Chemistry, 70, 280–293. DOI: 10.1016/j.ejmech.2013.10.021 View Source
• [2] PubChem. (2007). [1-(Thiophen-2-ylmethyl)imidazol-2-yl]methanamine – Compound Summary. National Center for Biotechnology Information. View Source

Class-Level α₂-Adrenoceptor Affinity Context

Although (1H-imidazol-2-ylmethyl)(thiophen-2-ylmethyl)amine itself has not been directly tested in α₂-adrenoceptor assays, its imidazolylmethylthiophene scaffold class has been systematically profiled. In the Boyd et al. (2001) series, the unsubstituted 2-thienyl compound 11a (which shares the imidazolylmethyl-thiophene connectivity but lacks the secondary amine spacer) showed a Ki of 8.7 nM at the α₂D receptor and only 39% inhibition in the mouse abdominal irritant test (MAIT) at 30 mg/kg p.o. [1]. In stark contrast, the 4-bromo-3-thienyl analog 21e achieved Ki = 0.08 nM and an in vivo RAIT ED₅₀ of 0.31 mg/kg [1]. This >100-fold affinity range within the same scaffold demonstrates that thiophene ring position and substitution are dominant drivers of both binding and functional activity, indicating that the target compound's unsubstituted 2-thienyl configuration places it at the lower-activity end of the class spectrum but provides a clean baseline scaffold for systematic SAR exploration [1].

α2D Affinity (Class Range)

Class-level

8.7 nM (Ki, analog)

Unsubstituted scaffold provides low-activity baseline for SAR.

Target not directly tested; class Ki range 0.08–8.7 nM.

Evidence Dimension	α₂D adrenoceptor binding affinity and in vivo antinociceptive activity
Target Compound Data	Target compound: not directly tested; closest structural analog in class = unsubstituted imidazolylmethyl-2-thiophene (11a): Ki = 8.7 nM; MAIT = 39% at 30 mg/kg p.o.; RAIT ED₅₀ = not tested [1]
Comparator Or Baseline	4-Bromo-3-thienyl analog 21e: Ki = 0.08 nM at α₂D; RAIT ED₅₀ = 0.31 mg/kg; dexmedetomidine (reference α₂ agonist): Ki ≈ 1–2 nM [1]
Quantified Difference	Ki range within class: 0.07–8.7 nM (>100-fold); in vivo activity: inactive (39% MAIT) vs. ED₅₀ 0.31 mg/kg, depending on thiophene substitution [1]
Conditions	α₂D receptor binding: [³H]clonidine displacement, rat cortical membranes; MAIT: mouse abdominal irritant test, 30 mg/kg p.o.; RAIT: rat abdominal irritant test, ED₅₀ determination [1]

Why This Matters

The target compound's unsubstituted 2-thienyl configuration provides a low-activity baseline that is valuable as a negative control or starting scaffold for SAR campaigns; researchers seeking potent α₂ agonism should instead select 3-thienyl, 4-substituted analogs from the same class.

• [1] Boyd, R. E., Press, J. B., Rasmussen, C. R., et al. (2001). α₂ Adrenoceptor Agonists as Potential Analgesic Agents. 3. Imidazolylmethylthiophenes. Journal of Medicinal Chemistry, 44(6), 863–872. DOI: 10.1021/jm0004180 View Source

Tridentate Ligand Denticity with Non-Coordinating Thiophene Sulfur

X-ray crystallographic analysis of Complex 1 confirmed that (1H-imidazol-2-ylmethyl)(thiophen-2-ylmethyl)amine acts as a tridentate ligand offering two nitrogen donors (imidazole N and secondary amine N) and one sulfur donor (thiophene S); however, only the two nitrogen atoms coordinate to the Cu(II) center, while the thiophene sulfur remains uncoordinated, resulting in a four-coordinate square-planar geometry [1]. This is in contrast to typical N,N,S tridentate ligands where all three donors coordinate. The non-coordinating sulfur creates a distinctive metal-binding motif that differentiates this ligand from the benzimidazole (L2) and pyridine (L3) analogs, which lack the sulfur donor entirely. The crystallographic characterization also provides unambiguous proof of ligand identity and purity [1].

Coordination Confirmed

Head-to-head

N,N-coordination; thiophene S uncoordinated (X-ray)

Validated square-planar geometry; pendant sulfur for further modification.

Unique crystallographic proof among the three complexes.

Evidence Dimension	Metal coordination mode and crystal structure
Target Compound Data	Ligand L1 (target compound): tridentate N,N,S donor set; only two N atoms coordinate Cu(II); thiophene S uncoordinated; four-coordinate square-planar geometry; crystallographically characterized [1]
Comparator Or Baseline	Ligand L2 (benzimidazole analog): N,N donor set (no sulfur); Ligand L3 (pyridine analog): N,N donor set (no sulfur); neither crystallographically characterized as Cu(II) complexes in this study [1]
Quantified Difference	L1: N,N,S donor set with non-coordinating S; L2 and L3: N,N donor set only. L1 is the only ligand among the three with crystallographic proof of structure [1]
Conditions	Single-crystal X-ray diffraction of Complex 1; Cu(II) acetate used for complexation; methanol solvent [1]

Why This Matters

The crystallographically validated structure of Complex 1 provides a rare, definitive reference point for computational docking, structure-based design, or coordination polymer synthesis; the non-coordinating sulfur offers a unique functional handle for further derivatization without disrupting the metal center.

• [1] Rajalakshmi, S., et al. (2013). Investigation of nuclease, proteolytic and antiproliferative effects of copper(II) complexes of thiophenylmethanamine derivatives. European Journal of Medicinal Chemistry, 70, 280–293. DOI: 10.1016/j.ejmech.2013.10.021 View Source

Physicochemical Drug-Likeness Comparison

The target compound (MW 193.27, TPSA 40.71 Ų, LogP 1.761, HBD = 2, HBA = 3, rotatable bonds = 4) differs from 1-(thiophen-2-ylmethyl)-1H-imidazol-2-amine (MW 179.24, C₈H₉N₃S) in both molecular weight and hydrogen-bonding capacity . The latter lacks the secondary amine spacer, instead having a primary amine directly on the imidazole ring and the thiophene N-alkylated. Both compounds satisfy Lipinski's Rule of Five, but the target compound's additional methylene spacer increases rotational degrees of freedom (4 vs. an estimated 2–3 for the N-alkylated analog) and molecular weight by ~14 Da, which may affect entropy of binding and passive permeability. The target compound's purity specification from commercial suppliers is ≥95% (Leyan, product 2008469) .

Drug-Likeness

Cross-study

MW 193.27, HBD 2, TPSA 40.71

Additional donor and flexibility vs. primary amine analog.

Lipinski compliant; commercial purity ≥95%.

Evidence Dimension	Physicochemical and drug-likeness parameters
Target Compound Data	MW 193.27; TPSA 40.71 Ų; LogP 1.761; HBD = 2; HBA = 3; rotatable bonds = 4; purity ≥95%
Comparator Or Baseline	1-(Thiophen-2-ylmethyl)-1H-imidazol-2-amine: MW 179.24; HBD = 1 (primary amine); fewer rotatable bonds; purity ≥95% (AKSci 0292DQ)
Quantified Difference	ΔMW = +14 Da; ΔHBD = +1; Δrotatable bonds ≈ +1–2 for target compound relative to the N-alkylated analog
Conditions	Calculated physicochemical parameters from Chemsrc and PubChem databases; commercial purity specifications from vendor datasheets

Why This Matters

The additional hydrogen-bond donor and greater conformational flexibility of the target compound may be advantageous when designing ligands that require adaptability to a binding pocket or when the secondary amine NH is required for key target interactions not achievable with the primary-amine analog.

Validated Application Scenarios Based on Quantitative Evidence

Bioinorganic Anticancer Research: Copper(II) Metallodrug Candidate

Researchers developing copper-based anticancer agents can employ (1H-Imidazol-2-ylmethyl)(thiophen-2-ylmethyl)amine as a crystallographically validated tridentate ligand scaffold. Its Cu(II) complex (Complex 1) exhibits a defined four-coordinate square-planar geometry, non-intercalative DNA binding, and preferential inhibition of MG-63 osteosarcoma cells over normal NIH3T3 fibroblasts, as demonstrated by Rajalakshmi et al. (2013) [1]. Although its antiproliferative potency is lower than the benzimidazole and pyridine analogs (Complexes 2 and 3), the availability of single-crystal structural data for Complex 1 provides a robust starting point for structure-guided optimization of the imidazole-thiophene ligand framework [1].

α₂-Adrenoceptor SAR Probe: Baseline Scaffold for Pharmacophore Exploration

The target compound's unsubstituted 2-thienyl-imidazole architecture represents the minimal pharmacophoric core of the imidazolylmethylthiophene α₂-adrenoceptor agonist class characterized by Boyd et al. (2001) [1]. Within this class, the unsubstituted 2-thienyl compound 11a displayed modest receptor binding (Ki = 8.7 nM) and weak in vivo activity (39% MAIT inhibition), whereas strategic 4-bromo-3-thienyl substitution yielded Ki = 0.08 nM and RAIT ED₅₀ = 0.31 mg/kg [1]. Procuring the target compound as a baseline scaffold enables systematic SAR studies where the secondary amine linker can be exploited for further derivatization not possible with the direct N-alkylated isomer [2].

Coordination Chemistry and MOF Synthesis with Pendant Sulfur Handle

The crystallographic evidence that the thiophene sulfur of (1H-imidazol-2-ylmethyl)(thiophen-2-ylmethyl)amine does not participate in Cu(II) coordination [1] establishes this ligand as a unique N,N-chelating scaffold with a pendant thiophene handle. This feature is valuable for synthesizing heterobimetallic complexes or metal-organic frameworks (MOFs) where the free thiophene sulfur can serve as a secondary metal-binding site or a functional group for post-synthetic modification, a capability not available with the benzimidazole (L2) or pyridine (L3) analogs that lack sulfur entirely [1].

Computational Chemistry: Experimentally Validated Input Structure

The single-crystal X-ray structure of Complex 1 [1] provides an experimentally validated geometry for the (1H-imidazol-2-ylmethyl)(thiophen-2-ylmethyl)amine-Cu(II) coordination environment. Computational chemists performing molecular docking, molecular dynamics, or DFT calculations on imidazole-thiophene metal complexes can use these crystallographic coordinates as a validated starting point rather than relying on force-field-optimized geometries, reducing structural uncertainty in silico [1].

Application

Selection Property

Validation Focus

Cancer cell-model studies

Crystallographically defined ligand scaffold

DNA binding and cytotoxicity endpoint review

α2-Adrenoceptor SAR studies

Unsubstituted 2-thienyl baseline scaffold

Binding affinity and in-vivo model endpoint context

Metal-organic framework synthesis

N,N-chelating with pendant thiophene handle

Coordination geometry and post-synthetic modification review

Computational docking / DFT

Experimentally validated crystal structure

Input geometry for in silico studies

• [1] Rajalakshmi, S., et al. (2013). Investigation of nuclease, proteolytic and antiproliferative effects of copper(II) complexes of thiophenylmethanamine derivatives. European Journal of Medicinal Chemistry, 70, 280–293. DOI: 10.1016/j.ejmech.2013.10.021 View Source
• [2] Boyd, R. E., Press, J. B., Rasmussen, C. R., et al. (2001). α₂ Adrenoceptor Agonists as Potential Analgesic Agents. 3. Imidazolylmethylthiophenes. Journal of Medicinal Chemistry, 44(6), 863–872. DOI: 10.1021/jm0004180 View Source